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Compound of Interest

Compound Name: 3-(Chloromethyl)-3-ethylhexane

Cat. No.: B13174228

Get Quote

An In-depth Technical Guide to 3-(Chloromethyl)-3-
ethylhexane
This guide provides a comprehensive technical overview of 3-(Chloromethyl)-3-ethylhexane,

a halogenated alkane of interest to researchers in organic synthesis and medicinal chemistry.

Due to the specificity of this compound, this document emphasizes the foundational principles

and methodologies for its characterization, synthesis, and potential application, drawing upon

established knowledge of similar alkyl halides.

Compound Identification and Physicochemical
Properties
Molecular Structure and Formula
3-(Chloromethyl)-3-ethylhexane is a saturated, branched-chain alkyl chloride. The structure

consists of a six-carbon hexane backbone with both an ethyl group and a chloromethyl group

substituted at the third carbon position.

Based on this structure, the molecular formula is determined to be C9H19Cl.
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The IUPAC name is derived by identifying the longest carbon chain (six carbons, hence

"hexane") and naming the substituents at position 3 alphabetically ("chloromethyl" before

"ethyl").

Molecular Structure Visualization

The connectivity of 3-(Chloromethyl)-3-ethylhexane can be represented as follows:

Caption: 2D structure of 3-(Chloromethyl)-3-ethylhexane.

Physicochemical Data
The molecular weight and other key physicochemical properties are crucial for experimental

design, influencing factors like reactivity, solubility, and analytical behavior. While experimental

data for this specific isomer is not readily available, its properties can be reliably calculated

based on its molecular formula and structure.

Property Value Source

Molecular Formula C9H19Cl Calculated

Molecular Weight 162.70 g/mol Calculated[1]

Monoisotopic Mass 162.11753 Da Calculated[1]

Calculated LogP ~4.4 Computed[1]

Classification Primary Alkyl Halide Structural Analysis

Note: LogP (octanol-water partition coefficient) is a measure of lipophilicity. The high calculated

value suggests poor water solubility and preference for nonpolar environments, a common

feature of halogenated hydrocarbons.[2]

Synthesis and Reactivity
Proposed Synthetic Pathway
A logical and common route to primary alkyl chlorides is the substitution reaction of the

corresponding primary alcohol.[3][4] Therefore, a plausible synthesis for 3-(Chloromethyl)-3-
ethylhexane starts from the precursor alcohol, 3-ethyl-3-(hydroxymethyl)hexane.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13174228/docs?utm_src=pdf-body#molecular-weight-and-formula-of-3-chloromethyl-3-ethylhexane
https://www.benchchem.com/product/b13174228/docs?utm_src=pdf-body#molecular-weight-and-formula-of-3-chloromethyl-3-ethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3-_chloromethyl_-4-ethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3-_chloromethyl_-4-ethylhexane
https://pubchem.ncbi.nlm.nih.gov/compound/3-_chloromethyl_-4-ethylhexane
https://chem.libretexts.org/Courses/Saint_Marys_College_Notre_Dame_IN/CHEM_118_(Under_Construction)/CHEM_118_Textbook/04%3A_Introduction_to_Organic_Compounds/4.4%3A_Halogenated_Hydrocarbons-_Many_Uses%2C_Some_Hazards
https://learn.openochem.org/learn/first-semester-topics/alkyl-halides-and-alcohol/preparation-of-alkyl-halides-and-tosylates
https://www.organic-chemistry.org/synthesis/C1Cl/alkylchlorides.shtm
https://www.benchchem.com/product/b13174228/docs?utm_src=pdf-body#molecular-weight-and-formula-of-3-chloromethyl-3-ethylhexane
https://www.benchchem.com/product/b13174228/docs?utm_src=pdf-body#molecular-weight-and-formula-of-3-chloromethyl-3-ethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13174228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The conversion of the primary alcohol to the primary alkyl chloride can be achieved using

several standard reagents, with thionyl chloride (SOCl₂) in the presence of a base like pyridine

being a classic and effective method. This reaction proceeds through an SN2 mechanism,

which is typical for primary alcohols.[5][6]

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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